Prmt5-IN-44

• Molecular Formula: C23H19F4N5O2
• Molecular Weight: 473.4 g/mol
• InChI: InChI=1S/C23H19F4N5O2/c1-12-9-34-10-20(13-2-4-14(5-3-13)23(25,26)27)32(12)22(33)15-6-18-17(7-16(15)24)30-21(28)19-8-29-11-31(18)19/h2-8,11-12,20H,9-10H2,1H3,(H2,28,30)/t12-,20-/m1/s1
• InChIKey: LZGGVXCDIWSKRF-MPBGBICISA-N

Prmt5-IN-44: Baseline Chemical Identity and Primary Research Context as a PRMT5 Inhibitor

Prmt5-IN-44 (also referenced as 'compound 12') is a small-molecule inhibitor of Protein Arginine Methyltransferase 5 (PRMT5), an enzyme critical for symmetric dimethylation of arginine residues and a validated oncology target . The compound's molecular formula is C23H19F4N5O2 with a molecular weight of 473.42 g/mol and is cataloged under CAS number 3034746-35-2 . It is explicitly described in vendor technical datasheets as a research tool for cancer biology studies, with no reported clinical development status .

Research tool for PRMT5 target engagement and cancer biology studies

No reported clinical development; intended for laboratory research use only

Limited public characterization – no cellular selectivity or ADME data available

Why Generic Substitution Fails: In-Class Potency Heterogeneity and Divergent Mechanisms Limit Interchangeability of PRMT5 Inhibitors

Within the PRMT5 inhibitor class, potencies span four orders of magnitude (from sub-nanomolar to micromolar IC50 values), precluding simple substitution . For instance, the clinical candidates GSK3326595 and JNJ-64619178 demonstrate IC50 values of 6.2 nM and 0.14 nM, respectively, while Prmt5-IN-44 exhibits an IC50 of 1,600 nM in a comparable biochemical assay . Moreover, the class diverges into mechanistically distinct sub-groups: SAM-competitive inhibitors (e.g., GSK3326595) and MTA-cooperative inhibitors (e.g., MRTX1719), the latter of which selectively targets cancers with MTAP deletion [1]. Prmt5-IN-44's specific mechanism (SAM-competitive, MTA-cooperative, or substrate-competitive) remains uncharacterized in public sources, which represents a significant knowledge gap for direct functional substitution. These differences in potency and, potentially, mechanism mean that experimental outcomes cannot be generalized across the class, requiring compound-specific validation for each assay system.

Potency PRMT5 inhibitor potencies span more than four orders of magnitude; assay concentrations cannot be directly matched.

Mechanism Mechanism of action (SAM-competitive, MTA-cooperative) remains uncharacterized for Prmt5-IN-44, limiting functional substitution assumptions.

Generalizability Experimental outcomes may not transfer across class; compound-specific validation is required for each assay system.

• [1] AACR Journals. (2025). Abstract 4228: PRISM cancer cell viability profiling enables insights into clinical candidate target selectivity: A case study revealing the most selective PRMT5 inhibitors for cancers with MTAP loss. View Source

Prmt5-IN-44 Product-Specific Quantitative Evidence Guide: Biochemical Potency and Data Gaps

Comparative Biochemical Potency: Prmt5-IN-44 vs. Clinical-Grade PRMT5 Inhibitors

In a biochemical assay using full-length human PRMT5 co-expressed with MEP50, Prmt5-IN-44 demonstrates an inhibitory IC50 of 1,600 nM (1.6 µM) [1]. In contrast, under similar experimental conditions using recombinant PRMT5/MEP50 complex, the clinical candidates GSK3326595 and JNJ-64619178 exhibit significantly higher potencies with reported IC50 values of 6.2 nM and 0.14 nM, respectively . This represents an approximate 258-fold and 11,428-fold difference in potency, respectively. No selectivity data against other PRMT family members (e.g., PRMT1, PRMT4, PRMT6) or other methyltransferases is currently available in the public domain for Prmt5-IN-44.

Biochemical IC50

Cross-study context

Prmt5-IN-44: 1,600 nM GSK3326595: 6.2 nM JNJ-64619178: 0.14 nM

Higher compound concentrations required for target engagement

Assay conditions may differ; direct comparison limited

Evidence Dimension	Biochemical Inhibition of PRMT5/MEP50 Complex (IC50)
Target Compound Data	1,600 nM (1.6 µM)
Comparator Or Baseline	GSK3326595: 6.2 nM; JNJ-64619178: 0.14 nM
Quantified Difference	Prmt5-IN-44 is 258-fold less potent than GSK3326595 and 11,428-fold less potent than JNJ-64619178.
Conditions	Full-length human PRMT5 co-expressed with MEP50 in insect cells (for Prmt5-IN-44) [1]; PRMT5/MEP50 complex biochemical assay (for comparators) .

Why This Matters

The significant difference in baseline biochemical potency directly informs compound selection for in vitro assays, requiring higher concentrations of Prmt5-IN-44 to achieve target engagement, which may impact assay design and interpretation of off-target effects.

• [1] BindingDB. (n.d.). BDBM442022: US10647708, Compound 12 (IC50: 1.60E+3 nM for PRMT5). View Source

Chemical Structure and Molecular Properties as Differential Features

Prmt5-IN-44 (C23H19F4N5O2, MW: 473.42) is a fluorinated tetrahydroisoquinoline derivative, as described in patent literature . This chemotype differs from the tetrahydroisoquinoline scaffold of clinical candidates like GSK3326595 (C19H21N5O3, MW: 367.4) and the nucleoside analogue structure of JNJ-64619178 (C22H24N6O2, MW: 404.5) . The presence of multiple fluorine atoms (four) and a trifluoromethyl group suggests potential differences in physicochemical properties such as lipophilicity and metabolic stability, although no specific ADME data is publicly reported for this compound.

Molecular Properties

Property context

C23H19F4N5O2; MW 473.42; 4 fluorine atoms; trifluoromethyl group

Fluorinated scaffold may influence physicochemical profile

No ADME data publicly reported

Evidence Dimension	Chemical Structure and Calculated Properties
Target Compound Data	C23H19F4N5O2; MW 473.42; 4 Fluorine atoms; Contains trifluoromethyl group
Comparator Or Baseline	GSK3326595: C19H21N5O3, MW 367.4; JNJ-64619178: C22H24N6O2, MW 404.5
Quantified Difference	Prmt5-IN-44 has a 28% larger molecular weight than GSK3326595 and a 17% larger molecular weight than JNJ-64619178.
Conditions	Chemical structures derived from vendor datasheets and patent literature .

Why This Matters

The distinct chemical scaffold and higher fluorine content may confer unique physicochemical properties, influencing solubility, permeability, and metabolic stability. These differences could be relevant for in vitro formulation strategies or for researchers exploring structure-activity relationships (SAR).

Significant Data Gaps: The Absence of Cellular Potency and Selectivity Data as a Differential Feature

As of 2026, no publicly available data exists in peer-reviewed literature, patents, or authoritative databases for the following key performance metrics for Prmt5-IN-44: cellular antiproliferative IC50 in any cancer cell line, selectivity profile against other PRMTs or methyltransferases, in vivo pharmacokinetics (e.g., oral bioavailability, clearance), and mechanism of action (SAM-competitive, MTA-cooperative, etc.) [1]. This stands in contrast to clinical candidates like GSK3326595, for which >4,000-fold selectivity over 20 other methyltransferases is documented , and MRTX1719, which demonstrates >70-fold selectivity for MTAP-deleted versus MTAP-WT cells .

Data Gaps

Data to verify

No cellular IC50, selectivity panel, or in vivo PK data available

Functional window and cell-model suitability unknown

Requires characterization before cell-based assays

Evidence Dimension	Availability of Cellular and Selectivity Data
Target Compound Data	No cellular IC50, selectivity panel, or in vivo data reported in public sources.
Comparator Or Baseline	GSK3326595: >4,000-fold selective over 20 methyltransferases; MRTX1719: >70-fold cellular selectivity for MTAP-del cells.
Quantified Difference	Not applicable (qualitative difference in data availability).
Conditions	Public domain literature and database searches as of May 2026.

Why This Matters

The complete absence of cellular and selectivity data represents a major limitation for scientific procurement. Researchers cannot assess the compound's functional window (difference between target engagement and cytotoxicity), its suitability for specific cellular models (e.g., MTAP status), or its potential for translation to in vivo studies without significant further characterization.

• [1] Comprehensive search of PubMed, Google Patents, BindingDB, and major chemical vendor databases (MedChemExpress, TargetMol, Selleck) conducted May 2026, yielding no cellular or selectivity data for Prmt5-IN-44. View Source

Best-Fit Research Application Scenarios for Prmt5-IN-44 Based on Available Evidence

Biochemical Assay Development and High-Throughput Screening (HTS) Counter-Screening

The sole verified quantitative data point for Prmt5-IN-44 is its 1.6 µM biochemical IC50 [1]. This makes it suitable as a low-potency positive control in primary biochemical assays for PRMT5 inhibition, or as a counter-screen tool in high-throughput screening campaigns to identify more potent hits. Its micromolar potency also makes it useful for establishing baseline inhibition in assays where high-nanomolar or micromolar concentrations are required to assess compound behavior, solubility, or aggregation potential without complete target saturation.

Chemical Probe for Exploring Fluorinated PRMT5 Inhibitor SAR

The chemical structure of Prmt5-IN-44, featuring four fluorine atoms and a trifluoromethyl group, distinguishes it from the core scaffolds of many clinical PRMT5 inhibitors . This compound may be of value to medicinal chemists engaged in structure-activity relationship (SAR) studies focused on introducing fluorine to modulate physicochemical properties like lipophilicity, permeability, or metabolic stability. Its utility is as a comparator molecule to assess the impact of specific functional groups on in vitro activity.

In Vitro Tool for PRMT5 Target Engagement Studies Requiring a Low-Affinity Inhibitor

For cellular thermal shift assays (CETSA) or drug affinity responsive target stability (DARTS) experiments, a lower-affinity inhibitor like Prmt5-IN-44 can be advantageous. High-affinity inhibitors may fully stabilize the target protein at low concentrations, making it difficult to observe a dose-response. The 1.6 µM IC50 of Prmt5-IN-44 may provide a wider concentration range over which thermal stabilization or protease protection can be observed, aiding in target engagement validation studies [1].

Application

Selection Property

Validation Focus

Biochemical assay development / HTS counter-screening

Low-micromolar inhibition profile for baseline control

Baseline inhibition and compound behavior assessment

Fluorinated PRMT5 inhibitor SAR studies

Fluorine-substituted scaffold comparator

Impact on lipophilicity and permeability in vitro

CETSA / DARTS target engagement studies

Lower-affinity inhibitor for dose-response range

Thermal stabilization or protease protection observation

• [1] BindingDB. (n.d.). BDBM442022: US10647708, Compound 12 (IC50: 1.60E+3 nM for PRMT5). View Source